Cas no 123077-77-0 (2,5-Pyrrolidinedione,1-(3-chloro-4-fluorophenyl)-3-methylene-)

• Product Name: 2,5-Pyrrolidinedione,1-(3-chloro-4-fluorophenyl)-3-methylene-
• CAS No: 123077-77-0
• MF: C₁₁H₇ClFNO₂
• MW: 239.630185365677
• CID: 228211
• PubChem ID: 183607
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,1-(3-chloro-4-fluorophenyl)-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-(3-chloro-4-fluorophenyl)-3-methylene-
• 1-(3-chloro-4-fluorophenyl)-3-methylidenepyrrolidine-2,5-dione
• 123077-77-0
• DTXSID50924368

• Inchi： 1S/C11H7ClFNO2/c1-6-4-10(15)14(11(6)16)7-2-3-9(13)8(12)5-7/h2-3,5H,1,4H2
• InChI Key： GJJMDGGJIUDYNN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C(=C)CC1=O)=O)F

Computed Properties

• Exact Mass: 239.01501
• Monoisotopic Mass: 239.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 370.1°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.599
• PSA: 37.38